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Compound of Interest

Compound Name: 1,1-Dichloro-1-heptene

Cat. No.: B15480811 Get Quote

Technical Guide: 1,1-Dichloro-1-heptene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles the currently available technical data for 1,1-dichloro-1-
heptene. It is important to note that experimentally determined physical and chemical

properties for this specific compound are limited in publicly accessible literature. Much of the

available data is either computationally derived or pertains to structurally related compounds.

All data should be used with this context in mind.

Chemical Identity and Computed Properties
1,1-Dichloro-1-heptene is a chlorinated alkene with the molecular formula C₇H₁₂Cl₂.[1] Its

chemical structure consists of a seven-carbon chain with a carbon-carbon double bond at the

first position, where the first carbon is bonded to two chlorine atoms.

Table 1: Computed Physicochemical Properties of 1,1-Dichloro-1-heptene[1]
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Property Value Source

Molecular Formula C₇H₁₂Cl₂ PubChem

Molecular Weight 167.07 g/mol PubChem

IUPAC Name 1,1-dichlorohept-1-ene PubChem

CAS Number 32363-95-4 PubChem

XLogP3 4.6 PubChem (Computed)

Hydrogen Bond Donor Count 0 PubChem (Computed)

Hydrogen Bond Acceptor

Count
0 PubChem (Computed)

Rotatable Bond Count 4 PubChem (Computed)

Exact Mass 166.0316058 Da PubChem (Computed)

Monoisotopic Mass 166.0316058 Da PubChem (Computed)

Topological Polar Surface Area 0 Å² PubChem (Computed)

Heavy Atom Count 9 PubChem (Computed)

Comparison with a Structurally Related Compound
To provide some context for the physical properties of 1,1-dichloro-1-heptene, the

experimental data for its saturated analog, 1,1-dichloroheptane, is presented below. The

absence of the double bond in 1,1-dichloroheptane is expected to influence properties such as

boiling point and density.

Table 2: Experimental Physical Properties of 1,1-Dichloroheptane
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Property Value Source

Molecular Formula C₇H₁₄Cl₂ LookChem[2], PubChem[3]

Molecular Weight 169.09 g/mol PubChem[3]

Boiling Point 190.1 °C at 760 mmHg LookChem[2]

Density 1.011 g/cm³ LookChem[2]

Refractive Index 1.4380 LookChem[2]

Flash Point 66 °C LookChem[2]

Vapor Pressure 0.764 mmHg at 25°C LookChem[2]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 1,1-dichloro-1-heptene is

not readily available in the reviewed literature, the general synthesis of 1,1-dichloro-1-alkenes

from aldehydes is a well-established transformation.[4][5]

General Experimental Protocol: Synthesis of 1,1-
Dichloroalkenes from Aldehydes
One common method for the preparation of 1,1-dichloro-1-alkenes involves the reaction of an

aldehyde with a phosphonium ylide, a variant of the Wittig reaction, or by reaction with a

mixture of triphenylphosphine and carbon tetrachloride.[6] Another approach involves the

reaction of a carbonyl compound with a trichloromethanephosphonic acid ester in the presence

of magnesium.[7]

Below is a generalized workflow for the synthesis of 1,1-dichloro-1-heptene from heptanal.
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General Synthesis Workflow for 1,1-Dichloro-1-heptene

Heptanal

Reaction in
Inert Solvent (e.g., THF)

PPh3 / CCl4
or

(EtO)2P(O)CCl3 / Mg

Aqueous Workup
& Extraction

Purification
(e.g., Distillation)

1,1-Dichloro-1-heptene
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Synthetic Approaches to 1,1-Dichloroalkenes

Aldehyde (e.g., Heptanal)

Phosphonium Ylide Route
(e.g., Wittig-type)

PPh3/CCl4

Phosphonate Reagent Route

LiCCl2P(O)(OEt)2

1,1-Dichloro-1-alkene

From 1,1,1-Trifluoroalkanone

AlCl3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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